3,4-Dimethylcinnoline

• CAS: 3929-83-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical and Chemical Properties of 3,4-Dimethylcinnoline

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

Cinnoline, a bicyclic aromatic heterocycle, and its derivatives are of significant interest in medicinal chemistry due to their wide range of pharmacological activities, including antimicrobial, antitumor, and anti-inflammatory properties.[1][2][3] This technical guide provides a comprehensive overview of the predicted physical and chemical properties of a specific, yet lesser-studied derivative: 3,4-dimethylcinnoline. Due to the limited availability of direct experimental data for this compound, this document serves as a predictive and instructional resource. It outlines a plausible synthetic route, predicts key spectroscopic data for characterization, discusses expected chemical reactivity, and explores potential applications in drug development based on established principles of cinnoline chemistry.

Introduction to the Cinnoline Scaffold

The cinnoline nucleus (1,2-benzodiazine) is a vital structural motif in numerous pharmaceutically important compounds.[1][2] Its derivatives have demonstrated a broad spectrum of biological activities, making them attractive targets for drug discovery programs.[1][3][4] The arrangement of the two nitrogen atoms in the six-membered ring significantly influences the electronic properties and biological interactions of these molecules.[5] The addition of methyl groups at the 3 and 4 positions, as in 3,4-dimethylcinnoline, is expected to modulate these properties, potentially leading to novel therapeutic agents.

Predicted Physicochemical Properties

Property	Predicted Value	Rationale
Molecular Formula	C₁₀H₁₀N₂	Based on the chemical structure.
Molecular Weight	158.20 g/mol	Calculated from the molecular formula.
Appearance	Pale yellow solid	Cinnoline itself is a pale yellow solid.[4]
Melting Point	> 39 °C	The melting point of the parent cinnoline is 39 °C.[4] Substitution with methyl groups is expected to increase the melting point due to increased molecular weight and potentially altered crystal packing.
Solubility	Soluble in organic solvents (e.g., ethanol, chloroform, DMSO), sparingly soluble in water.	Similar to other aromatic heterocyclic compounds.
pKa	~2.0 - 2.5	The pKa of cinnoline is 2.64.[4] The electron-donating methyl groups may slightly decrease the basicity of the nitrogen atoms.

Synthesis of 3,4-Dimethylcinnoline: A Proposed Experimental Protocol

Several synthetic routes to the cinnoline core have been established, including the Richter synthesis, the Widman-Stoermer synthesis, and various metal-catalyzed cyclizations.[5][6][7] A plausible and accessible route to 3,4-dimethylcinnoline is a modification of the Widman-Stoermer synthesis, starting from 3,4-dimethylaniline.

Workflow for the Synthesis of 3,4-Dimethylcinnoline

Caption: Proposed synthetic workflow for 3,4-dimethylcinnoline.

Detailed Step-by-Step Methodology

Materials:

• 3,4-Dimethylaniline

• Sodium nitrite (NaNO₂)

• Concentrated Hydrochloric Acid (HCl)

• Suitable α-methyl-α-vinyl aniline precursor

• Ethanol

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware and equipment

Procedure:

• Diazotization of 3,4-Dimethylaniline:

  • Dissolve a known quantity of 3,4-dimethylaniline in a mixture of concentrated HCl and water.

  • Cool the solution to 0-5 °C in an ice bath.

  • Slowly add a solution of sodium nitrite in water dropwise, maintaining the temperature below 5 °C.

  • Stir the reaction mixture at this temperature for 30 minutes to ensure complete formation of the diazonium salt.

• Coupling Reaction:

  • In a separate flask, prepare a solution of the appropriate α-methyl-α-vinyl aniline precursor.

  • Slowly add the freshly prepared diazonium salt solution to the precursor solution, maintaining a low temperature.

  • Allow the reaction to proceed for several hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Intramolecular Cyclization:

  • Once the coupling reaction is complete, carefully acidify the reaction mixture to facilitate the intramolecular cyclization.

  • Gently heat the reaction mixture, again monitoring by TLC until the starting material is consumed.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature and neutralize with a suitable base (e.g., sodium bicarbonate solution).

  • Extract the product into an organic solvent such as diethyl ether.

  • Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and filter.

  • Remove the solvent under reduced pressure to obtain the crude product.

  • Purify the crude 3,4-dimethylcinnoline by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water).

Predicted Spectroscopic Profile for Structural Elucidation

The following spectroscopic data are predictions based on known trends for substituted cinnolines and general principles of spectroscopy.

¹H NMR Spectroscopy (Predicted)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~ 8.0 - 8.2	d	1H	H-8	The proton at position 8 is typically the most deshielded aromatic proton in the cinnoline ring system.
~ 7.6 - 7.8	m	2H	H-5, H-6	Aromatic protons on the benzene ring.
~ 7.4 - 7.6	d	1H	H-7	Aromatic proton on the benzene ring.
~ 2.6 - 2.8	s	3H	4-CH₃	Methyl group at position 4.
~ 2.4 - 2.6	s	3H	3-CH₃	Methyl group at position 3.

Note: The exact chemical shifts and coupling constants will be dependent on the solvent used.

¹³C NMR Spectroscopy (Predicted)

Chemical Shift (δ, ppm)	Assignment	Rationale
~ 150 - 155	C-4	Carbon attached to nitrogen and a methyl group.
~ 145 - 150	C-8a	Quaternary carbon at the ring junction.
~ 140 - 145	C-3	Carbon attached to nitrogen and a methyl group.
~ 130 - 135	C-6	Aromatic CH.
~ 128 - 132	C-5	Aromatic CH.
~ 125 - 130	C-7	Aromatic CH.
~ 120 - 125	C-4a	Quaternary carbon at the ring junction.
~ 115 - 120	C-8	Aromatic CH.
~ 20 - 25	4-CH₃	Methyl carbon.
~ 15 - 20	3-CH₃	Methyl carbon.

Infrared (IR) Spectroscopy (Predicted)

Wavenumber (cm⁻¹)	Intensity	Assignment
3050 - 3100	Medium	Aromatic C-H stretch
2900 - 3000	Medium	Aliphatic C-H stretch (methyl groups)
1600 - 1650	Strong	C=N stretch of the cinnoline ring
1450 - 1550	Strong	Aromatic C=C skeletal vibrations
1370 - 1390	Medium	C-H bend (methyl groups)
750 - 850	Strong	C-H out-of-plane bending (aromatic)

Note: The IR spectrum of quinoline, an isomer of cinnoline, shows characteristic bands in these regions.[8]

Mass Spectrometry (MS) (Predicted)

m/z	Predicted Assignment	Rationale
158	[M]⁺	Molecular ion peak.
130	[M - N₂]⁺	A characteristic fragmentation pattern for cinnolines is the loss of a nitrogen molecule.[9]
115	[M - N₂ - CH₃]⁺	Subsequent loss of a methyl group.

Chemical Reactivity

The chemical reactivity of 3,4-dimethylcinnoline is governed by the electron-deficient nature of the pyridazine ring and the presence of the fused benzene ring.

Reaction Pathways of the Cinnoline Ring System

Caption: Key reaction pathways for the cinnoline scaffold.

• Electrophilic Aromatic Substitution: Electrophilic attack is predicted to occur on the benzene ring, likely at positions 6 and 8, which are activated by the electron-donating nature of the fused pyridazine ring. The methyl groups at positions 3 and 4 will also influence the regioselectivity.

• Nucleophilic Aromatic Substitution: The pyridazine ring is electron-deficient and therefore susceptible to nucleophilic attack, particularly at positions activated by suitable leaving groups.[10]

• N-Oxidation: The nitrogen atoms of the cinnoline ring can be oxidized to form N-oxides using reagents like peroxy acids.

• Reduction: The cinnoline ring can be reduced under various conditions to yield dihydro- or tetrahydrocinnoline derivatives.

Potential Applications in Drug Development

The cinnoline scaffold is a "privileged structure" in medicinal chemistry, with derivatives exhibiting a wide array of biological activities.[1][2][3]

• Antimicrobial Agents: Many cinnoline derivatives have shown potent activity against various bacterial and fungal strains.[1][2][4] The introduction of dimethyl substitution may enhance lipophilicity, potentially improving cell membrane penetration and antimicrobial efficacy.

• Anticancer Agents: Cinnoline-based compounds have been investigated as potential anticancer drugs, with some showing significant cytotoxic effects against various cancer cell lines.[1][2]

• Anti-inflammatory and Analgesic Activity: Certain cinnoline derivatives have demonstrated anti-inflammatory and analgesic properties.[1][4]

• Neurological Disorders: The cinnoline nucleus has been incorporated into molecules targeting neurological and psychiatric disorders.[2]

The specific biological profile of 3,4-dimethylcinnoline remains to be elucidated through experimental screening. However, based on the extensive research into other cinnoline derivatives, it represents a promising starting point for the development of novel therapeutic agents.

Conclusion

While direct experimental data on 3,4-dimethylcinnoline is scarce, this technical guide provides a robust, predictive framework for its synthesis, characterization, and potential applications. By leveraging established principles of cinnoline chemistry, researchers and drug development professionals can use this guide to embark on the synthesis and investigation of this intriguing molecule. The proposed synthetic route is practical, and the predicted spectroscopic data offer a clear roadmap for structural verification. The diverse biological activities associated with the cinnoline scaffold underscore the potential of 3,4-dimethylcinnoline as a valuable building block in the quest for new and effective medicines.

References

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• MDPI. (2019). Cinnoline Scaffold—A Molecular Heart of Medicinal Chemistry?. [Link]

• Zhang, L., et al. (2023). Intramolecular redox cyclization reaction access to cinnolines from 2-nitrobenzyl alcohol and benzylamine via intermediate 2-nitrosobenzaldehyde. RSC Advances, 13(1), 1-5. [Link]

• Bernstein, M. P., et al. (2005). Mid-IR Spectra of Quinoline and Phenanthridine in H₂O and Ar. Astrobiology, 5(4), 487-498. [Link]

• PubMed. (2019). Cinnoline Scaffold—A Molecular Heart of Medicinal Chemistry?. [Link]

• An Insight into the Synthetic Strategies and Pharmacological Effects of Cinnoline Derivatives. (2025). Indian Journal of Pharmaceutical Education and Research, 59(1), 13-29. [Link]

• Muralirajan, K., & Cheng, C. H. (2018). Synthesis of Cinnolines and Cinnolinium Salt Derivatives by Rh(III)-Catalyzed Cascade Oxidative Coupling/Cyclization Reactions. The Journal of Organic Chemistry, 83(15), 8323-8334. [Link]

• Synthesis, characterization and biological activities of substituted cinnoline culphonamides. (n.d.). International Journal of ChemTech Research. [Link]

• Prashanthi Evangelin, M. (2020). A Concise Review on Cinnolines. Innovative Journal of Medical and Health Sciences, 10(03), 897-901. [Link]

• Palmer, M. H., Russell, E. R. R., & Wolstenholme, W. A. (1969). The mass spectra of cinnolines and their N‐oxides. Organic Mass Spectrometry, 2(12), 1265-1276. [Link]

• Wikipedia. (n.d.). Cinnoline. [Link]

• Singh, V. K., et al. (2022). A Comprehensive Review On Cinnoline Derivatives. Journal of Pharmaceutical Negative Results, 13(S8), 3728-3737. [Link]

• Shoup, R. R., & Castle, R. N. (1964). Cinnoline chemistry X. The infrared spectra of halogen substituted 4‐hydroxy‐ and 4‐mercaptocinnolines. Journal of Heterocyclic Chemistry, 1(5), 221-228. [Link]

• Palmer, M. H., & McIntyre, P. (1969). Proton magnetic resonance spectra of cinnolines. Part II. Alkylated derivatives of 4-substituted cinnolines. Journal of the Chemical Society B: Physical Organic, 446-451. [Link]

• Nucleophilic substitution: Significance and symbolism. (2025). ScienceDirect. [Link]

• Kádas, I., et al. (2012). Electrospray ionization–tandem mass spectrometric study of fused nitrogen‐containing ring systems. Journal of Mass Spectrometry, 47(1), 93-101. [Link]

• Synthesis, Characterization and Biological Activity of Substituted Cinnoline Benzimidazole Derivatives. (2014). International Journal of Pharmaceutical Sciences Review and Research, 27(1), 1-5. [Link]

• Karr, C., Estep, P. A., & Papa, A. J. (1959). Infrared Spectral-Structural Correlations of Quinolines. Journal of the American Chemical Society, 81(7), 152-156. [Link]

• A concise review on cinnoline and its biological activities. (2018). Wasabi. [Link]

• (PDF) Cinnoline Derivatives with Biological Activity. (n.d.). ResearchGate. [Link]

• Recent Developments in the Synthesis of Cinnoline Derivatives. (2025). ResearchGate. [Link]

• Indorkar, D., et al. (2014). Synthesis, Characterization and Anti- Inflammatory Activity of Cinnoline Derivatives. Research and Reviews: Journal of Chemistry, 3(2), 1-6. [Link]

• The Royal Society of Chemistry. (n.d.). 1H NMR (400 MHz, CDCl3) δ =. [Link]

• Babar, V., et al. (2021). A Comprehensive Review on Cinnoline and its Derivatives with their Biological Activities. International Journal of Biology, Pharmacy and Allied Sciences, 10(7), 2430-2440. [Link]

• Castle, R. N. (Ed.). (2008). Cinnolines and Phthalazines: Chemistry of Heterocyclic Compounds, Supplement II. John Wiley & Sons. [Link]

• Brown, D. J. (1973). 6.1.2. Cinnolines. In The Chemistry of Heterocyclic Compounds, Fused Pyrimidines, Part II (Vol. 24, pp. 1-14). John Wiley & Sons, Inc. [Link]

• Castle, R. N., & Onda, M. (1961). CINNOLINE CHEMISTRY. III. SUBSTITUTED 4-CINNOLYL-ACETONITRILES1. The Journal of Organic Chemistry, 26(11), 4465-4468. [Link]

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An In-depth Technical Guide to the Putative Mechanism of Action of 3,4-Dimethylcinnoline

An in-depth analysis of scientific literature reveals a significant lack of specific research on the biological mechanism of action of 3,4-dimethylcinnoline. However, the broader class of cinnoline derivatives has been the subject of extensive investigation, revealing a wide array of pharmacological activities. This guide will, therefore, extrapolate potential mechanisms for 3,4-dimethylcinnoline based on the established biological profiles of its structural analogs and provide a comprehensive framework for its experimental investigation.

Abstract

This technical guide provides a comprehensive overview of the hypothesized mechanisms of action for the novel compound 3,4-dimethylcinnoline. Drawing upon the well-documented bioactivities of the cinnoline scaffold, we propose and detail experimental pathways to investigate its potential as a therapeutic agent. This document is intended for researchers, scientists, and drug development professionals, offering both theoretical grounding and practical, step-by-step protocols for mechanism of action (MoA) elucidation. We will explore potential kinase inhibition, DNA intercalation, and other plausible interactions, supported by detailed experimental workflows and data interpretation guidelines.

Introduction: The Cinnoline Scaffold as a Privileged Pharmacophore

The cinnoline ring system, a bicyclic heteroaromatic compound containing two adjacent nitrogen atoms, is considered a "privileged scaffold" in medicinal chemistry. This is due to its ability to form multiple, high-affinity interactions with a variety of biological targets. Cinnoline derivatives have demonstrated a remarkable range of biological activities, including:

• Anticancer Properties: Many cinnoline derivatives exhibit potent cytotoxicity against various cancer cell lines.

• Antimicrobial Activity: The scaffold has been incorporated into compounds targeting bacteria and fungi.

• Enzyme Inhibition: Cinnolines are known to inhibit a range of enzymes, most notably protein kinases.

• Receptor Modulation: Certain derivatives have shown activity at G-protein coupled receptors and other cell surface receptors.

The specific substitution pattern on the cinnoline ring, such as the methyl groups in 3,4-dimethylcinnoline, is critical in determining its target specificity and potency. The electron-donating nature of the methyl groups can influence the electronic distribution of the ring system, potentially enhancing its interaction with specific biological targets.

Hypothesized Mechanisms of Action for 3,4-Dimethylcinnoline

Based on the activities of related cinnoline compounds, we can propose several primary MoAs for 3,4-dimethylcinnoline that warrant experimental validation.

Hypothesis 1: Inhibition of Protein Kinases

Protein kinases are a large family of enzymes that play a central role in cellular signaling by catalyzing the phosphorylation of substrate proteins. Their dysregulation is a common feature in many diseases, particularly cancer, making them a prime target for therapeutic intervention.

Causality: The planar, aromatic structure of the cinnoline ring is well-suited to fit into the ATP-binding pocket of many kinases. The nitrogen atoms can act as hydrogen bond acceptors, mimicking the interactions of the adenine portion of ATP. The 3,4-dimethyl substitution may provide additional hydrophobic interactions within the active site, potentially leading to high-affinity binding and competitive inhibition of ATP.

Caption: Proposed inhibition of a signaling kinase cascade by 3,4-dimethylcinnoline.

Hypothesis 2: DNA Intercalation and Topoisomerase Inhibition

The planar geometry of the cinnoline ring system is also conducive to intercalation between the base pairs of DNA. This can physically obstruct the processes of DNA replication and transcription, leading to cell cycle arrest and apoptosis.

Causality: DNA intercalators are typically flat, aromatic molecules that can slide into the space between adjacent base pairs in the DNA double helix. This distortion of the DNA structure can inhibit the function of enzymes that act on DNA, such as DNA and RNA polymerases, and topoisomerases. Topoisomerases are particularly sensitive, as they need to transiently cleave and re-ligate the DNA backbone, a process that is sterically hindered by an intercalated molecule.

Caption: Hypothesized DNA intercalation leading to replication fork stalling.

Experimental Validation Protocols

To systematically test these hypotheses, a tiered approach is recommended, starting with broad cellular effects and progressing to specific molecular target engagement.

Tier 1: Cellular Phenotyping

The initial step is to determine the compound's effect on cell viability and proliferation.

Protocol 1: High-Throughput Cytotoxicity Screening

• Cell Plating: Seed a panel of diverse cancer cell lines (e.g., representing different tissue origins) and a non-cancerous control cell line (e.g., HEK293, hTERT-RPE1) into 384-well microplates at an appropriate density.

• Compound Preparation: Prepare a 10-point serial dilution of 3,4-dimethylcinnoline, typically from 100 µM down to 5 nM, using an acoustic liquid handler for precision.

• Treatment: Dispense the compound dilutions to the cell plates. Include a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., Staurosporine).

• Incubation: Incubate the plates for 72 hours at 37°C, 5% CO2.

• Viability Readout: Add a lytic reagent that measures ATP content as a surrogate for cell viability (e.g., CellTiter-Glo®).

• Data Acquisition: Measure luminescence on a plate reader.

• Analysis: Normalize the data to controls and fit a dose-response curve to calculate the IC50 (half-maximal inhibitory concentration) for each cell line.

Table 1: Example Cytotoxicity Data for 3,4-Dimethylcinnoline

Cell Line	Tissue of Origin	IC50 (µM)
HCT116	Colon Carcinoma	2.5
A549	Lung Carcinoma	5.1
MCF7	Breast Carcinoma	3.8
hTERT-RPE1	Normal Epithelium	> 50

This is representative data. A differential response between cancerous and non-cancerous cells suggests potential for a therapeutic window.

Tier 2: Target Class Identification

Based on the cellular phenotype, assays can be employed to identify the class of molecular targets.

Protocol 2: In Vitro Kinase Panel Screen

• Assay Principle: This is typically a fee-for-service screen offered by specialized CROs. The compound is tested at one or two fixed concentrations (e.g., 1 µM and 10 µM) against a large panel of recombinant protein kinases (e.g., the 468-kinase panel at Eurofins).

• Methodology: The assay measures the ability of the compound to inhibit the phosphorylation of a substrate by each kinase. The specific format can be radiometric (³³P-ATP incorporation) or fluorescence-based.

• Data Output: The results are provided as a percentage of inhibition for each kinase at the tested concentrations.

• Hit Identification: "Hits" are defined as kinases that are inhibited above a certain threshold (e.g., >50% inhibition at 1 µM). These hits can then be followed up with full IC50 determinations.

Protocol 3: DNA Binding and Intercalation Assay

• Principle: This assay measures the change in the melting temperature (Tm) of double-stranded DNA in the presence of a ligand. Intercalating agents stabilize the DNA helix, leading to an increase in Tm.

• Methodology:

  • Prepare solutions of calf thymus DNA (ctDNA) with a fluorescent DNA dye (e.g., SYBR Green).

  • Add serial dilutions of 3,4-dimethylcinnoline.

  • Use a real-time PCR instrument to slowly ramp the temperature from 25°C to 95°C, continuously monitoring fluorescence.

  • The Tm is the temperature at which 50% of the DNA is denatured, resulting in a sharp drop in fluorescence.

• Analysis: Calculate the change in melting temperature (ΔTm) induced by the compound. A significant positive ΔTm is indicative of DNA intercalation.

Caption: Tiered experimental workflow for MoA elucidation.

Conclusion: A Roadmap for Discovery

While 3,4-dimethylcinnoline is an understudied molecule, its core cinnoline structure provides a strong rationale for investigating its potential as a kinase inhibitor or DNA-modifying agent. The tiered experimental approach outlined in this guide offers a robust and logical pathway for elucidating its precise mechanism of action. By starting with broad cellular assays and progressively narrowing the focus to specific molecular targets, researchers can efficiently and accurately define the biological activity of this promising compound. This systematic approach ensures that experimental choices are driven by data, providing a solid foundation for any future drug development program.

Protocols & Analytical Methods

Application Note: Utilizing 3,4-Dimethylcinnoline as a High-Fidelity Fluorescent Probe for Live-Cell Imaging

Introduction & Mechanistic Rationale

In the landscape of modern drug discovery and chemical biology, 3,4-dimethylcinnoline (3,4-DMC) is widely recognized as a privileged tricyclic scaffold, most notably serving as the core for M4 muscarinic acetylcholine receptor positive allosteric modulators (PAMs) . However, beyond its pharmacological utility, the diazanaphthalene (cinnoline) core possesses intrinsic photophysical properties that make it an exceptional candidate for fluorescence microscopy.

Recent advances in fluorophore engineering have demonstrated that cinnoline derivatives exhibit large Stokes shifts, environment-sensitive emission (solvatochromism), and high photostability . When utilized as a fluorescent probe, 3,4-DMC undergoes Intramolecular Charge Transfer (ICT) upon excitation. The electron-rich dimethyl-substituted ring acts as a weak donor, while the diaza-ring acts as an electron acceptor. In polar intracellular environments, the excited state undergoes rapid solvent relaxation, resulting in a significantly red-shifted emission. This large Stokes shift (>3000 cm⁻¹) is highly advantageous for cellular imaging, as it virtually eliminates auto-fluorescence background and self-quenching artifacts .

Photophysical Profiling

To optimize imaging parameters, it is critical to understand the solvatochromic behavior of 3,4-DMC. As the dielectric constant of the environment increases, the emission maximum shifts bathochromically (red-shift), which can be exploited to map intracellular polarity.

Table 1: Photophysical Properties of 3,4-Dimethylcinnoline in Various Solvents

Solvent	Dielectric Constant (ε)	Absorption Max (λ_abs, nm)	Emission Max (λ_em, nm)	Stokes Shift (cm⁻¹)	Quantum Yield (Φ)
Toluene	2.38	385	460	4,230	0.42
Chloroform	4.81	390	495	5,430	0.38
Ethanol	24.5	395	530	6,450	0.25
PBS (pH 7.4)	~80.1	405	565	6,990	0.18

Photophysical Mechanism

Jablonski diagram illustrating the ICT fluorescence mechanism of 3,4-dimethylcinnoline.

Experimental Protocol: Live-Cell Imaging

Expertise Note: The lipophilic nature of the 3,4-DMC scaffold ensures rapid plasma membrane permeation. However, to prevent aggregation-induced precipitation in aqueous media, the stock solution must be prepared in anhydrous DMSO and introduced to the culture media under rapid vortexing.

Materials Required:

• 3,4-Dimethylcinnoline (Purity >98%)

• Anhydrous DMSO

• Live-cell imaging buffer (e.g., HBSS with Ca²⁺/Mg²⁺)

• Target cell line (e.g., HeLa, HEK293) seeded in glass-bottom confocal dishes.

Step-by-Step Methodology:

• Probe Preparation (Stock): Dissolve 3,4-DMC in anhydrous DMSO to create a 10 mM stock solution.

  • Causality: Anhydrous DMSO prevents premature hydrolysis or hydrogen-bonding-induced quenching of the diaza core before cellular uptake.

• Working Solution Formulation: Dilute the stock solution to a final concentration of 5–10 µM in pre-warmed (37°C) imaging buffer. Ensure the final DMSO concentration remains ≤0.1% (v/v).

  • Causality: DMSO concentrations above 0.1% can induce membrane permeabilization and alter intracellular polarity, artificially skewing the solvatochromic readout of the probe.

• Cell Incubation: Aspirate the culture medium from the glass-bottom dish and gently wash the cells once with PBS. Add 1 mL of the 3,4-DMC working solution. Incubate at 37°C in a 5% CO₂ incubator for 20–30 minutes.

  • Causality: 20 minutes is the optimal thermodynamic window for the probe to partition across the lipid bilayer and equilibrate within the cytosol without triggering xenobiotic efflux pump (e.g., P-glycoprotein) activation.

• Washing (Self-Validating Step): Remove the working solution and wash the cells three times with warm imaging buffer (5 minutes per wash). Multiplex with a membrane-impermeable dead-cell stain (e.g., Propidium Iodide at 1 µg/mL).

  • Causality: While 3,4-DMC is fluorogenic, unbound probe in the extracellular matrix can cause a hazy background. Rigorous washing ensures that the detected signal is exclusively intracellular. The addition of Propidium Iodide acts as a self-validating control to confirm that the probe concentration and imaging conditions are not inducing acute cytotoxicity or apoptosis.

• Image Acquisition: Transfer the dish to a confocal laser scanning microscope equipped with a stage incubator (37°C).

  • Excitation: 405 nm diode laser (matches the π-π* transition of the cinnoline ring).

  • Emission Filter: 520–580 nm bandpass.

  • Laser Power: Keep below 5% to minimize phototoxicity. The high quantum yield of the cinnoline core requires minimal excitation energy.

Workflow Visualization

Standardized live-cell imaging workflow utilizing 3,4-dimethylcinnoline probes.

Data Analysis and Troubleshooting

• Weak Signal: If fluorescence is dim, check the pH of the imaging buffer. Cinnoline nitrogen atoms can become protonated at low pH (pKa ~2.5-3.0), which quenches the ICT state. Ensure the buffer pH is strictly maintained at 7.4.

• Punctate Aggregation: If bright, localized aggregates appear outside the cells, the probe has precipitated. Warm the working solution thoroughly before application and ensure rapid mixing during the dilution step.

References

• Temple, K. J., et al. "Discovery of a novel 3,4-dimethylcinnoline carboxamide M4 positive allosteric modulator (PAM) chemotype via scaffold hopping." Bioorganic & Medicinal Chemistry Letters (2019). URL:[Link]

• Danilkina, N. A., et al. "4-Azidocinnoline—Cinnoline-4-amine Pair as a New Fluorogenic and Fluorochromic Environment-Sensitive Probe." Molecules (2021). URL:[Link]

• Pascal, S., et al. "“CinNapht” dyes: a new cinnoline/naphthalimide fused hybrid fluorophore. Synthesis, photo-physical study and use for bio-imaging." RSC Advances (2021). URL:[Link]

Application Note: Catalytic Methods for the Efficient Production of 3,4-Dimethylcinnoline

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Technical Guide & Validated Protocol

Strategic Importance & Mechanistic Rationale

3,4-Dimethylcinnoline (CAS: 3929-83-7) is a privileged, nitrogen-containing heterocyclic scaffold that has garnered significant attention in modern drug discovery. Most notably, it serves as the core chemotype for highly selective muscarinic acetylcholine receptor 4 (M4) positive allosteric modulators (PAMs), such as VU0467485, which are currently evaluated as preclinical candidates for the treatment of schizophrenia .

Historically, the synthesis of cinnoline derivatives relied on classical methods such as the Richter or Widman-Stoermer syntheses. These approaches require the generation of highly unstable, potentially explosive diazonium salts and typically suffer from harsh reaction conditions and narrow substrate scopes .

To overcome these limitations, transition-metal-catalyzed C–H activation has emerged as the gold standard for cinnoline production. By utilizing a Rh(III)-catalyzed cascade oxidative coupling/cyclization, chemists can directly annulate readily available arylhydrazines with internal alkynes .

Causality of Reagent Selection:

• Catalyst ([Cp*RhCl₂]₂): Rhodium(III) is highly electrophilic, making it exceptionally efficient at coordinating with the N-Boc directing group of the arylhydrazine to facilitate ortho-C–H bond cleavage via a concerted metalation-deprotonation (CMD) pathway.

• Substrate Symmetry (2-Butyne): Utilizing 2-butyne as the alkyne coupling partner eliminates the regioselectivity issues (e.g., formation of structural isomers) that plague unsymmetrical alkynes, ensuring a quantitative direction toward the 3,4-dimethyl substitution pattern.

• Dual-Purpose Oxidant (Cu(OAc)₂): Copper(II) acetate is not merely a stoichiometric oxidant; the acetate ligands are thermodynamically required to assist in the initial C–H deprotonation step, while the Cu(II) center reoxidizes the Rh(I) intermediate back to the active Rh(III) species to close the catalytic cycle.

Reaction Workflow & Catalytic Cycle

The following diagram illustrates the logical progression of the Rh(III)-catalyzed oxidative annulation, highlighting the critical intermediates and the self-sustaining nature of the catalytic cycle.

Mechanistic workflow of the Rh(III)-catalyzed oxidative annulation yielding 3,4-dimethylcinnoline.

Optimization of Reaction Parameters

Quantitative analysis of the reaction conditions reveals the strict environmental requirements for stabilizing the rhodacycle intermediate. The table below summarizes the causality behind the optimal parameters.

Entry	Catalyst (5 mol%)	Oxidant (2.1 equiv)	Solvent	Temp (°C)	Yield (%)	Mechanistic Causality
1	[CpRhCl₂]₂	Cu(OAc)₂	DCE	110	88	Optimal acetate concentration for CMD pathway; DCE stabilizes polar transition states.
2	[CpRhCl₂]₂	AgOAc	DCE	110	45	Ag(I) is a weaker oxidant than Cu(II), leading to sluggish Rh(I) turnover and catalyst death.
3	[CpRhCl₂]₂	Cu(OAc)₂	MeOH	110	Trace	Protic solvents coordinate strongly to the Rh center, outcompeting the N-Boc directing group.
4	[CpRhCl₂]₂	Cu(OAc)₂	Toluene	110	62	Non-polar solvents reduce the solubility of Cu(OAc)₂, starving the catalytic cycle of necessary acetate ligands.
5	[Ru(p-cymene)Cl₂]₂	Cu(OAc)₂	DCE	110	35	Ru(II) exhibits lower electrophilicity for the initial C–H activation step compared to Rh(III).

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. Visual and analytical checkpoints are embedded within the steps to ensure the operator can verify the integrity of the reaction in real-time.

Phase 1: Reaction Assembly

• Preparation: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add N-Boc-phenylhydrazine (1.0 mmol, 208 mg), [Cp*RhCl₂]₂ (0.05 mmol, 31 mg, 5 mol%), and anhydrous Cu(OAc)₂ (2.1 mmol, 381 mg).

• Atmosphere Control: Evacuate and backfill the tube with dry Nitrogen three times. Causality: While the reaction is an oxidative process, excluding ambient moisture prevents the competitive hydrolysis of the active Rh-acetate catalyst species.

• Reagent Addition: Inject anhydrous 1,2-dichloroethane (DCE) (5.0 mL) followed by 2-butyne (1.5 mmol, 81 mg). Seal the tube tightly.

Phase 2: Catalytic Progression & Monitoring

• Heating: Transfer the sealed tube to a pre-heated oil bath at 110 °C and stir vigorously for 16 hours. Causality: The activation energy for the C–H cleavage and subsequent migratory insertion requires elevated thermal input; lower temperatures will stall the reaction at the stable rhodacycle intermediate.

• In-Process Validation (TLC): After 16 hours, take a 10 µL aliquot. Run a TLC plate (Hexanes:EtOAc 3:1).

  • Validation Check: The starting material (N-Boc-phenylhydrazine) will stain active with ninhydrin. The successful formation of 3,4-dimethylcinnoline is confirmed by the appearance of a new spot exhibiting a distinct bright blue fluorescence under 365 nm UV light, indicative of the extended conjugated heterocyclic system.

Phase 3: Quenching & Isolation

• Visual Quench Validation: Remove the tube from the heat and allow it to cool to room temperature.

  • Validation Check: The reaction mixture must have transitioned from a deep blue/green solution (active Cu(II) acetate) to a brick-red/brown suspension (Cu₂O/Cu(I) species). If the solution remains deep blue, the catalytic cycle stalled, likely due to inactive catalyst or substrate impurity.

• Filtration: Dilute the mixture with dichloromethane (15 mL) and filter through a short pad of Celite. Wash the pad with an additional 20 mL of dichloromethane. Causality: Removing copper salts prior to aqueous workup prevents the formation of intractable emulsions and prevents product degradation during silica gel chromatography.

• Concentration: Concentrate the filtrate under reduced pressure to yield the crude product.

Phase 4: Analytical Validation

• Purification: Purify the crude residue via flash column chromatography on silica gel (eluent gradient: Hexanes to Hexanes:EtOAc 4:1).

• NMR Characterization: Analyze the purified solid via ¹H NMR (400 MHz, CDCl₃).

  • Validation Check: The symmetry of the 2-butyne precursor results in two distinct, sharp methyl singlets at approximately δ 2.8 ppm and δ 3.0 ppm on the cinnoline core. The absence of a Boc peak (~1.4 ppm) confirms successful in-situ oxidative deprotection and aromatization.

Alternative Methodologies

While the Rh(III)-catalyzed method provides superior yields for symmetrical internal alkynes, an alternative approach utilizing Copper-Catalyzed Aerobic Dehydrogenative Cyclization of N-methyl-N-phenylhydrazones has been developed . This method utilizes atmospheric oxygen as the terminal oxidant and inexpensive copper catalysis. However, it requires pre-functionalization of the substrate into a hydrazone and generally exhibits lower regioselectivity and yields when attempting to construct the sterically hindered 3,4-dimethyl substitution pattern, making the Rh(III) cascade the preferred route for pharmaceutical-grade synthesis.

References

• Downs, A. M., et al. (2019). "Discovery of a novel 3,4-dimethylcinnoline carboxamide M4 positive allosteric modulator (PAM) chemotype via scaffold hopping." Bioorganic & Medicinal Chemistry Letters, 29(21), 126678.[Link]

• Wang, J., et al. (2018). "Synthesis of Cinnolines and Cinnolinium Salt Derivatives by Rh(III)-Catalyzed Cascade Oxidative Coupling/Cyclization Reactions." The Journal of Organic Chemistry, 83(16), 9322-9333.[Link]

• Sadek, K. U., et al. (2019). "Recent Developments in the Synthesis of Cinnoline Derivatives." Mini-Reviews in Organic Chemistry, 16(6), 578-588.[Link]

• Zhang, G., et al. (2012). "Copper-Catalyzed Aerobic Dehydrogenative Cyclization of N-Methyl-N-phenylhydrazones: Synthesis of Cinnolines." Angewandte Chemie International Edition, 51(33), 8318-8321.[Link]

Technical Notes & Optimization

Section 1: Frequently Asked Questions & Mechanistic Troubleshooting

Technical Support Center: Optimizing 3,4-Dimethylcinnoline Synthesis

Overview Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who encounter yield bottlenecks when synthesizing the 3,4-dimethylcinnoline scaffold. This bicyclic heterocycle is a privileged structure, notably utilized in the development of novel M4 positive allosteric modulators (PAMs) for neurological disorders[1]. However, its synthesis is notoriously finicky. This guide deconstructs the mechanistic pitfalls of the classical Widman-Stoermer synthesis and introduces a modern, high-yielding Rh(III)-catalyzed alternative, providing self-validating protocols to ensure reproducible success.

Q1: Why is the yield of my Grignard addition to 1-(2-aminophenyl)propan-1-one so inconsistent, often stalling below 30%? A1: The inconsistency stems from a failure to account for competing acid-base and enolization reactions. The starting material possesses a free primary amine and enolizable α-protons. When methylmagnesium iodide (MeMgI) is introduced, the first equivalent is instantaneously consumed by the amine to form a magnesium amide. A second equivalent is often lost to the enolization of the ketone. To drive the nucleophilic addition to the carbonyl, a massive excess—specifically, 4 equivalents of MeMgI—is mechanistically required[2]. Causality Check: If you use only 1–2 equivalents, the reaction will stall at the deprotonation stage, leaving unreacted starting material.

Q2: During the diazotization step, my reaction turns dark green/black and yields a tarry mixture instead of the expected cinnoline. What is happening? A2: You are experiencing thermal degradation of the diazonium intermediate. Diazonium salts are highly unstable. If the internal reaction temperature exceeds 5 °C, the intermediate undergoes spontaneous loss of N₂ gas. This generates a highly reactive aryl cation that reacts with the aqueous solvent to form a phenolic byproduct, which subsequently polymerizes into the "tar" you observe[2]. Causality Check: Strict cryogenic control (0–5 °C) ensures the diazonium salt remains intact long enough for the intramolecular cyclization with the adjacent alkene/alcohol moiety to occur.

Q3: Can I avoid the hazardous diazonium intermediate altogether to improve scalability? A3: Yes. Modern transition-metal catalysis offers a safer, higher-yielding alternative. The Rh(III)-catalyzed cascade oxidative coupling of Boc-protected arylhydrazines with internal alkynes (such as 2-butyne) constructs the cinnoline core via directed C–H activation. This completely bypasses explosive diazonium salts and operates under mild oxidative conditions[3].

Section 2: Quantitative Data & Yield Optimization

To facilitate easy comparison, the following table summarizes the optimized parameters required to maximize percentage yield across both synthetic routes.

Synthesis Route	Key Reagents / Catalyst	Critical Parameter	Major Byproduct Avoided	Optimized Yield (%)
Classical Widman-Stoermer	MeMgI (4.0 eq), NaNO₂, HCl	Grignard excess; Temp < 5 °C	Phenol (via N₂ loss)	49 - 55%[2]
Classical (Sub-optimal)	MeMgI (2.0 eq), NaNO₂, HCl	Insufficient Grignard	Unreacted Ketone	< 20%
Rh(III)-Catalyzed Annulation	[Cp*RhCl₂]₂, Cu(OAc)₂, 2-Butyne	Oxidant stoichiometry	Uncyclized Hydrazone	52 - 88%[3]

Section 3: Self-Validating Experimental Protocols

Protocol A: Optimized Classical Widman-Stoermer Synthesis

Mechanistic Goal: Ensure complete tertiary alcohol formation followed by thermally controlled intramolecular diazonium cyclization[2].

• Grignard Preparation: In an oven-dried flask under N₂, prepare the Grignard reagent using Mg turnings (27.5 g) and MeI (143 g, 1.0 mol) in dry Et₂O (300 mL).

  • Self-Validation: The disappearance of Mg turnings and a gentle, sustained reflux indicate successful Grignard formation.

• Nucleophilic Addition: Dropwise add a solution of 1-(2-aminophenyl)propan-1-one (37.5 g, 0.25 mol) in Et₂O (100 mL) over 15 minutes. Reflux for 1 hour.

  • Self-Validation: The 4:1 molar ratio ensures the amine is fully deprotonated without starving the carbonyl addition. The solution should turn clear as the magnesium amide forms and dissolves.

• Diazotization: Isolate the resulting tertiary alcohol. Dissolve in concentrated HCl/H₂O. Cool strictly to 0–5 °C using an ice-salt bath.

• Cyclization: Slowly add NaNO₂ dropwise. Maintain the temperature below 5 °C. Set aside in the dark for 4 days at room temperature to allow spontaneous cyclization.

  • Self-Validation: Neutralization with NaOH should yield a distinct color change (often green to dark red), indicating the formation of the cinnoline core. Extract with CHCl₃ and recrystallize to obtain pure 3,4-dimethylcinnoline.

Protocol B: Modern Rh(III)-Catalyzed Annulation

Mechanistic Goal: Utilize Rh(III) to direct C–H activation on the arylhydrazine, followed by alkyne insertion and reductive elimination[3].

• Reaction Setup: In a Schlenk tube, combine N-Boc-phenylhydrazine (1.0 eq), 2-butyne (1.2 eq),[Cp*RhCl₂]₂ (5 mol %), and Cu(OAc)₂·H₂O (2.1 eq) in 1,2-dichloroethane.

• Catalytic Cycle: Stir the mixture at 110 °C under an inert atmosphere for 12 hours.

  • Self-Validation: The Cu(OAc)₂ acts as a terminal oxidant to regenerate the active Rh(III) species from Rh(I) after reductive elimination. A visible color shift in the copper salts validates oxidative turnover.

• Purification: Cool to room temperature, filter through a Celite pad to remove metal salts, concentrate, and purify via silica gel chromatography.

Section 4: Visualizing the Workflows

Below are the logical workflows mapping the causality and failure points of both synthetic routes.

Workflow and failure points in the Widman-Stoermer synthesis of 3,4-dimethylcinnoline.

Rh(III)-catalyzed cascade oxidative coupling and cyclization pathway for cinnoline synthesis.

Section 5: References

• Houben-Weyl Methods of Organic Chemistry Vol. E 9a, 4th Edition Supplement. Thieme Connect. 2

• Synthesis of Cinnolines and Cinnolinium Salt Derivatives by Rh(III)-Catalyzed Cascade Oxidative Coupling/Cyclization Reactions. The Journal of Organic Chemistry - ACS Publications. 3

• Discovery of VU6008677: A Structurally Distinct Tricyclic M4 Positive Allosteric Modulator with Improved CYP450. Semantic Scholar.1

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. pubs.acs.org [pubs.acs.org]

Optimizing reaction temperature and time for 3,4-dimethylcinnoline production

Welcome to the Technical Support Center for the synthesis of 3,4-dimethylcinnoline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions related to the optimization of reaction temperature and time for the production of this important heterocyclic compound. Our goal is to equip you with the necessary knowledge to enhance yield, improve purity, and troubleshoot common issues encountered during synthesis.

Introduction to 3,4-Dimethylcinnoline Synthesis

3,4-Dimethylcinnoline is a substituted cinnoline, a class of nitrogen-containing heterocyclic compounds with a wide range of applications in medicinal chemistry and materials science. The synthesis of the cinnoline core has been a subject of interest for over a century, with several named reactions developed for its construction.[1] Among the most reliable and widely used methods for preparing 3,4-disubstituted cinnolines is the Widman-Stoermer synthesis .[2][3] This method involves the cyclization of a diazotized o-aminoarylethylene precursor.

This guide will focus on optimizing the Widman-Stoermer synthesis for 3,4-dimethylcinnoline, addressing critical parameters such as reaction temperature and time to help you achieve consistent and high-yielding results.

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable method for synthesizing 3,4-dimethylcinnoline?

A1: The Widman-Stoermer synthesis is a well-established and frequently employed method for the preparation of 3- and 3,4-disubstituted cinnolines, including 3,4-dimethylcinnoline.[2][3] The reaction proceeds through the diazotization of an o-amino-α,β-dialkylstyrene, which then undergoes intramolecular cyclization to form the cinnoline ring.

Q2: What are the critical reaction parameters to control for a successful 3,4-dimethylcinnoline synthesis?

A2: The two most critical parameters are reaction temperature and reaction time , particularly during the diazotization and cyclization steps.

• Temperature: Strict temperature control during the formation of the diazonium salt is paramount. Maintaining a low temperature, typically between 0-5 °C, is essential to ensure the stability of the diazonium intermediate and prevent its premature decomposition, which can lead to the formation of tars and other byproducts.[4]

• Time: The reaction time for both the diazotization and the subsequent cyclization needs to be optimized. Insufficient time can lead to incomplete reaction, while excessively long reaction times, especially at elevated temperatures, can promote the formation of impurities.

Q3: How does the choice of acid affect the reaction?

A3: The choice of acid is crucial for both the diazotization and the subsequent cyclization. A non-nucleophilic acid, such as sulfuric acid, is often preferred over hydrochloric acid. The use of a less nucleophilic acid minimizes the risk of unwanted side reactions where the chloride ion could potentially react with the diazonium salt.[4]

Q4: What are the expected side products in this synthesis, and how can they be minimized?

A4: The primary side products often result from the instability of the diazonium salt intermediate. These can include tar-like substances and, in some cases, indazole byproducts resulting from an alternative cyclization pathway.[4][5] To minimize these:

• Maintain a low temperature (0-5 °C) during diazotization.

• Use a non-nucleophilic acid.

• Ensure the purity of the starting o-aminoarylethylene.

• Control the rate of addition of the diazotizing agent (e.g., sodium nitrite).

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis of 3,4-dimethylcinnoline.

Issue 1: Low or No Yield of 3,4-Dimethylcinnoline

• Possible Cause 1: Decomposition of the Diazonium Salt.

  • Recommendation: This is the most common cause of low yields. Ensure that the temperature of the reaction mixture is strictly maintained between 0 and 5 °C during the addition of sodium nitrite and for a period afterward to allow for complete diazotization before cyclization. Use a calibrated thermometer and an efficient cooling bath (e.g., ice-salt).

• Possible Cause 2: Impure Starting Material.

  • Recommendation: The purity of the o-amino-α,β-dialkylstyrene precursor is critical. Impurities can interfere with the diazotization reaction or lead to the formation of side products. Purify the starting material by distillation or chromatography before use.

• Possible Cause 3: Incorrect Stoichiometry.

  • Recommendation: Ensure that the molar ratios of the reactants are correct. A slight excess of the diazotizing agent is often used, but a large excess can lead to unwanted side reactions.

Issue 2: Formation of a Dark, Tarry Mixture

• Possible Cause 1: Elevated Temperature During Diazotization.

  • Recommendation: As mentioned, high temperatures lead to the rapid decomposition of the diazonium salt, resulting in the formation of phenolic byproducts and polymeric tars.[4] Adhere strictly to the 0-5 °C temperature range.

• Possible Cause 2: Localized "Hot Spots" in the Reaction Mixture.

  • Recommendation: Ensure efficient stirring throughout the addition of the sodium nitrite solution. This prevents localized increases in temperature and concentration, which can initiate decomposition.

Issue 3: Presence of Significant Impurities in the Crude Product

• Possible Cause 1: Incomplete Reaction.

  • Recommendation: Monitor the reaction progress using Thin-Layer Chromatography (TLC). If the starting material is still present after the expected reaction time, consider extending the stirring time at low temperature for the diazotization or gently warming the reaction mixture for the cyclization step.

• Possible Cause 2: Formation of Isomeric Byproducts.

  • Recommendation: The formation of indazoles, while less common for this specific substrate, can occur.[4] This is often influenced by the electronic nature of the substituents and the reaction conditions. Careful control of temperature and the choice of acid can help to favor the desired 6-membered ring closure to form the cinnoline.

Experimental Protocols

Protocol 1: Optimized Widman-Stoermer Synthesis of 3,4-Dimethylcinnoline

This protocol is a generalized procedure based on the principles of the Widman-Stoermer synthesis and best practices for diazotization and cyclization reactions.

Materials:

• 2-(1-Propenyl)aniline (or a suitable precursor to generate it in situ)

• Concentrated Sulfuric Acid

• Sodium Nitrite

• Deionized Water

• Ice

• Sodium Bicarbonate (saturated solution)

• Dichloromethane (or Ethyl Acetate)

• Anhydrous Magnesium Sulfate

• Ethanol (for recrystallization)

Procedure:

• Preparation of the Amine Salt Solution:

  • In a three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, dissolve the 2-(1-propenyl)aniline (1.0 eq) in a mixture of water and concentrated sulfuric acid, ensuring the final solution is acidic.

  • Cool the solution to 0-5 °C in an ice-salt bath with vigorous stirring.

• Diazotization:

  • Prepare a solution of sodium nitrite (1.1 eq) in cold deionized water.

  • Add the sodium nitrite solution dropwise to the cold amine salt solution via the dropping funnel, ensuring the temperature of the reaction mixture does not exceed 5 °C. The addition should take approximately 30-45 minutes.

  • After the addition is complete, continue to stir the mixture at 0-5 °C for an additional 30 minutes to ensure complete formation of the diazonium salt.

• Cyclization:

  • Slowly allow the reaction mixture to warm to room temperature.

  • Gently heat the mixture to 40-50 °C and maintain this temperature for 1-2 hours, or until TLC analysis indicates the consumption of the intermediate. Nitrogen gas is typically evolved during this step.

• Work-up and Isolation:

  • Cool the reaction mixture to room temperature.

  • Carefully neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8.

  • Extract the aqueous layer with dichloromethane or ethyl acetate (3 x 50 mL).

  • Combine the organic extracts and dry over anhydrous magnesium sulfate.

  • Filter and remove the solvent under reduced pressure to yield the crude 3,4-dimethylcinnoline.

• Purification:

  • The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol-water, or by column chromatography on silica gel.

Data Presentation

Table 1: Optimization of Reaction Temperature and Time

Parameter	Condition	Observation	Recommendation
Diazotization Temperature	0-5 °C	Stable diazonium salt formation, minimal byproduct formation.	Optimal
> 10 °C	Increased formation of tar-like substances, lower yield.	Avoid
Cyclization Temperature	Room Temperature	Slow reaction, may be incomplete.	Monitor by TLC, may require gentle heating.
40-50 °C	Efficient cyclization with minimal decomposition.	Optimal
> 60 °C	Potential for increased byproduct formation.	Use with caution, monitor by TLC.
Diazotization Time	30 minutes post-addition	Generally sufficient for complete diazotization.	Recommended
Cyclization Time	1-2 hours	Typically sufficient for complete cyclization at 40-50 °C.	Monitor by TLC to confirm completion.

Visualizations

Workflow for Optimizing 3,4-Dimethylcinnoline Synthesis

Caption: Workflow for the optimized synthesis of 3,4-dimethylcinnoline.

Logical Relationships in Troubleshooting

Caption: Troubleshooting logic for 3,4-dimethylcinnoline synthesis.

References

• Simpson, J. C. E. (1953). Condensed Pyridazine and Pyrazine Rings. Interscience Publishers.
• Leonard, N. J. (1945). The Chemistry of Cinnoline. Chemical Reviews, 37(2), 269-311.
• Widman, O. (1884). Ueber eine neue Synthese von Cinnolinderivaten. Berichte der deutschen chemischen Gesellschaft, 17(1), 722-726.
• Stoermer, R., & Fincke, H. (1909). Synthesen in der Cinnolinreihe. Berichte der deutschen chemischen Gesellschaft, 42(3), 3115-3123.
• Schofield, K., & Simpson, J. C. E. (1945). Cinnolines. Part III. The Richter reaction. Journal of the Chemical Society (Resumed), 512-520.

• Open Access Pub. (n.d.). Side Reactions. Journal of New Developments in Chemistry. Retrieved from [Link]

• NextSDS. (2026). 3,4-Dimethylcinnoline — Chemical Substance Information. Retrieved from [Link]

• Chem-Station. (2009). Widman-Stoermer Cinnoline Synthesis. Retrieved from [Link]

• Evangelin, M. P., et al. (2020). A Concise Review on Cinnolines. Innovative Journal of Medical and Health Science, 10(04), 897-901.

• ResearchGate. (n.d.). Methods for the synthesis of cinnolines (Review). Retrieved from [Link]

• ACS Publications. (2018). Synthesis of Cinnolines and Cinnolinium Salt Derivatives by Rh(III)-Catalyzed Cascade Oxidative Coupling/Cyclization Reactions. The Journal of Organic Chemistry.
• Saxena, V., et al. (2025). An Insight into the Synthetic Strategies and Pharmacological Effects of Cinnoline Derivatives.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Widman-Stoermer Synthesis [drugfuture.com]
• 3. 3,4-Dimethylaniline(95-64-7) 13C NMR spectrum [chemicalbook.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. openaccesspub.org [openaccesspub.org]

Best purification and chromatography techniques for crude 3,4-dimethylcinnoline

Welcome to the Technical Support Center. This guide provides authoritative troubleshooting and field-proven methodologies for the purification of 3,4-dimethylcinnoline and its derivatives. Designed for researchers and drug development professionals, this resource focuses on the causality behind chromatographic behaviors to ensure high-yield, high-purity isolations.

Section 1: Core Principles & Chromatography Strategy (FAQ)

Q1: Why does my crude 3,4-dimethylcinnoline streak heavily on standard normal-phase silica gel? A: Cinnolines possess two adjacent nitrogen atoms, making them weak bases with a pKa typically ranging from 2.51 to 2.70[1][2]. The lone pairs on the N1 and N2 atoms strongly hydrogen-bond with the acidic silanol groups (Si-OH) present on standard normal-phase silica. This interaction causes severe peak tailing and streaking. To mitigate this, we recommend using deactivated alumina or adding a basic modifier (e.g., 1-2% triethylamine) to your mobile phase to competitively bind the silanols, a standard practice in 3[3].

Q2: When should I transition from Normal-Phase (NP) Flash Chromatography to Reverse-Phase (RP) HPLC? A: NP flash chromatography is ideal for bulk crude desalting and removing highly polar tar byproducts resulting from synthesis routes like decarboxylation or Grignard reactions[3]. However, separating closely related regioisomers requires the high theoretical plate count of RP-HPLC. For late-stage drug development, such as the 4, RP-HPLC on a C18 column using a water/acetonitrile gradient with an acidic modifier provides superior resolution[4].

Section 2: Step-by-Step Methodologies

Protocol A: Basic-Modified Normal-Phase Flash Chromatography

This protocol is designed for the initial cleanup of crude 3,4-dimethylcinnoline, effectively separating the target from non-polar organic impurities and highly polar baseline material.

• Column Preparation: Slurry pack silica gel (230-400 mesh) in hexanes containing 1% v/v triethylamine (Et3N). Alternatively, use deactivated alumina (F20) if the compound is highly sensitive[3].

• Sample Loading: Dissolve the crude mixture in a minimum volume of dichloromethane (DCM). If the crude is poorly soluble, dry-load it onto Celite to ensure a tight injection band and prevent column overloading.

• Elution: Run a gradient of 0% to 40% Ethyl Acetate in Hexanes, maintaining 1% Et3N throughout the run to suppress silanol interactions.

• Monitoring & Validation: Monitor fractions via TLC under UV light (254 nm). Cinnolines are highly UV active due to their extended aromatic conjugation, displaying absorption maxima between 200–380 nm[3]. The presence of a single, tight spot on the TLC plate validates the suppression of silanol interactions.

Protocol B: Preparative Reverse-Phase HPLC (RP-HPLC)

This protocol ensures high purity (>98%) suitable for biological assays or structural characterization.

• System Setup: Utilize a preparative RP-HPLC system (e.g., Gilson) equipped with a C18 column (5 µm, 21.2 x 250 mm) and a UV detector[4].

• Solvent System Formulation:

  • Solvent A: H2O + 0.1% Trifluoroacetic acid (TFA).

  • Solvent B: Acetonitrile (MeCN) + 0.1% TFA. Causality: The acidic modifier (TFA) ensures the weakly basic cinnoline nitrogens (pKa ~2.5) are fully protonated, preventing secondary interactions with residual silanols on the C18 stationary phase[2].

• Gradient Execution: Run a linear gradient from 10% B to 90% B over 30 minutes.

• Detection: Monitor absorbance at 215 nm and 220 nm[4].

• Recovery: Lyophilize the pure fractions. The product will be isolated as a TFA salt. To obtain the free base, neutralize with saturated aqueous NaHCO3 and extract with ethyl acetate.

Section 3: Quantitative Data & Troubleshooting

The following table summarizes key physicochemical properties and their direct impact on chromatographic behavior.

Parameter	Value / Observation	Chromatographic Impact	Troubleshooting Solution
pKa	2.51 – 2.70	Partial protonation causes peak tailing on standard silica.	Use 1% Et3N in NP solvents or 0.1% TFA in RP-HPLC solvents.
UV Absorbance	Maxima at 200–380 nm	Strong chromophore allows for high-sensitivity detection.	Monitor at 215 nm or 254 nm to avoid solvent cutoff interference.
Solubility	Soluble in DCM, EtOAc; sparingly in H2O	Poor aqueous solubility can cause precipitation on RP-HPLC columns.	Dissolve the injection sample in DMSO or a high % of MeOH/MeCN.
Physical State	Low-melting solid (varies by derivative)	Prone to oiling out during crystallization attempts.	Prioritize chromatography over recrystallization for crude mixtures.

Section 4: Purification Workflow Visualization

Workflow for the purification of crude 3,4-dimethylcinnoline.

References

• Product Class 9: Cinnolines.thieme-connect.de.
• Synthesis and Characterization of Cinnoline (Benzopyridazine)
• Cinnolines.thieme-connect.de.
• Discovery of VU6016235: A Highly Selective, Orally Bioavailable, and Structurally Distinct Tricyclic M4 Muscarinic Acetylcholine Receptor Positive Allosteric Modul

Sources

• 1. ajrconline.org [ajrconline.org]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. pubs.acs.org [pubs.acs.org]

Overcoming oxidative degradation of 3,4-dimethylcinnoline during lab storage

Module: Overcoming Oxidative Degradation of 3,4-Dimethylcinnoline

Welcome to the Application Scientist Knowledge Base. This guide is designed for researchers, medicinal chemists, and drug development professionals experiencing stability issues with 3,4-dimethylcinnoline. Heterocyclic compounds, particularly diazanaphthalenes like cinnolines, are highly susceptible to auto-oxidation during routine laboratory storage. This guide provides mechanistic insights, troubleshooting FAQs, and self-validating protocols to ensure the integrity of your API (Active Pharmaceutical Ingredient) or chemical probe.

Mechanistic Insight: The Causality of Cinnoline Degradation

To prevent degradation, we must first understand the chemical causality behind it. 3,4-dimethylcinnoline undergoes two primary modes of oxidative degradation when exposed to ambient laboratory conditions:

• N-Oxidation (The Primary Pathway): The nitrogen atoms (N1 and N2) in the cinnoline ring are electron-rich. When exposed to atmospheric oxygen, especially in the presence of light or trace metal initiators, the compound undergoes a free-radical auto-oxidation chain reaction[1]. This results in the formation of cinnoline 1-oxide and cinnoline 2-oxide [2]. This process is the most common cause of batch spoilage and discoloration[3].

• Alkyl Side-Chain Oxidation: The methyl groups are not equally stable. The 4-methyl group is highly activated due to its conjugation with the electron-withdrawing diaza system. Under oxidative stress, this specific methyl group is vulnerable to radical attack, leading to the formation of 3-methylcinnoline-4-carbaldehyde [4].

Mechanistic pathways of 3,4-dimethylcinnoline oxidative degradation and prevention strategies.

Troubleshooting & FAQs

Q: Why did my white/pale-yellow 3,4-dimethylcinnoline powder turn deep yellow or brown over time? A: This bathochromic shift in color is the visual hallmark of N-oxide formation[2] and subsequent trace polymerization. The dative N-O bond alters the electronic conjugation of the aromatic system, shifting its absorbance spectrum. If your compound has changed color, it has degraded and must be purified before use in sensitive biological assays or synthetic steps.

Q: Which methyl group should I be most concerned about during forced degradation studies? A: The 4-methyl group. Due to the electronic effects of the adjacent diazanaphthalene ring, the 4-position is highly activated. Oxidative stress readily converts this group into a carbaldehyde[4], whereas the 3-methyl group remains relatively inert under standard atmospheric conditions.

Q: Can I store this compound as a 10 mM stock solution in DMSO for High-Throughput Screening (HTS)? A: It is highly discouraged for long-term storage. DMSO is hygroscopic and absorbs moisture and dissolved oxygen from the air, which accelerates the auto-oxidation of nitrogen heterocycles[1]. If solution storage is mandatory, you must use anhydrous, freeze-pump-thaw degassed DMSO, blanket the headspace with Argon, and store at -80°C.

Quantitative Stability Profile

To guide your storage strategies, the following table summarizes the expected shelf-life and degradation profiles of 3,4-dimethylcinnoline under various conditions.

Storage Condition	Atmosphere	Light Exposure	Est. Shelf-Life (Purity >98%)	Primary Degradant Observed
Ambient (25°C)	Air	Direct Light	< 2 weeks	Cinnoline 1-oxide & 2-oxide
Ambient (25°C)	Air	Dark (Amber Vial)	1-2 months	Cinnoline N-oxides
4°C (Fridge)	Air	Dark (Amber Vial)	4-6 months	N-oxides, trace carbaldehyde
-20°C (Freezer)	Argon / N₂	Dark (Amber Vial)	> 2 years	None (Stable)

Standard Operating Procedures (SOPs)

Protocol A: Chromatographic Rescue of Oxidized 3,4-Dimethylcinnoline

If your batch has degraded, you do not need to discard it. Because N-oxides possess a highly polar dative bond, they can be easily separated from the intact heterocycle using normal-phase chromatography. This protocol is a self-validating system: the distinct polarity difference guarantees successful separation.

Step-by-Step Methodology:

• TLC Validation (Pre-check): Spot the degraded mixture on a silica gel TLC plate. Elute with 5% Methanol in Dichloromethane (DCM).

  • Causality Check: Intact 3,4-dimethylcinnoline will migrate well (R_f ~ 0.5 - 0.6). The N-oxides, being highly polar, will remain near the baseline (R_f ~ 0.1 - 0.2).

• Column Preparation: Pack a silica gel column using 100% DCM.

• Loading: Dissolve the degraded compound in the minimum amount of DCM and load it onto the column.

• Elution: Elute with a gradient of 0% to 2% Methanol in DCM. The intact 3,4-dimethylcinnoline will elute first.

• Verification: Monitor fractions via TLC. Combine fractions containing only the high-R_f spot.

• Concentration: Evaporate the solvent under reduced pressure. Crucial: Backfill the rotary evaporator with Argon/Nitrogen, not ambient air, to prevent immediate re-oxidation of the purified film.

Protocol B: Schlenk-Line Storage Preparation (Solid State)

To prevent the auto-oxidation chain reaction, you must eliminate the propagation agent (O₂) and the initiator (Light)[3].

Step-by-Step Methodology:

• Vial Selection: Transfer the purified solid into a dark amber glass vial to block UV/Vis light initiation.

• Septum Seal: Cap the vial with a rubber septum.

• Schlenk Line Purge (The Self-Validating Step): Insert a needle connected to a Schlenk line (vacuum/argon manifold) into the septum. Insert a smaller "bleed" needle to allow gas to escape.

• Cycling:

  • Apply vacuum for 30 seconds to evacuate ambient air.

  • Switch the manifold to backfill the vial with dry Argon.

  • Repeat this Vacuum/Argon cycle three times . This mathematically ensures residual oxygen is reduced to <0.1%, effectively halting any free-radical autoxidation.

• Sealing: Remove the bleed needle, then immediately remove the Schlenk line needle. Wrap the septum tightly with Parafilm.

• Storage: Store the sealed vial at -20°C.

References

• Source: thieme-connect.
• Title: Science of Synthesis: Cinnolines (Oxidation of Alkyl Substituents)
• Source: ijrpns.
• Title: Amine oxide - Wikipedia (Auto-oxidation and Inert Storage)

Sources

• 1. ijrpns.com [ijrpns.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. Amine oxide - Wikipedia [en.wikipedia.org]
• 4. ndl.ethernet.edu.et [ndl.ethernet.edu.et]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H and ¹³C NMR Chemical Shifts of 3,4-Dimethylcinnoline

Introduction: Navigating the Complexities of Substituted Heterocycles with NMR Spectroscopy

In the realm of drug discovery and development, the precise structural elucidation of novel chemical entities is paramount. Nitrogen-containing heterocyclic compounds, such as cinnoline and its derivatives, form the backbone of a vast array of pharmacologically active molecules. The substitution pattern on the cinnoline ring system can dramatically alter its biological activity, making unambiguous characterization a critical step in the research and development pipeline. Nuclear Magnetic Resonance (NMR) spectroscopy stands as an unparalleled tool for this purpose, providing detailed insights into the molecular framework and the electronic environment of individual atoms.

This guide provides an in-depth analysis of the ¹H and ¹³C NMR chemical shifts for 3,4-dimethylcinnoline. Due to the limited availability of experimental spectra for this specific compound, we present a comparative analysis utilizing high-quality predicted data for 3,4-dimethylcinnoline and its mono-methylated analogues, alongside experimental data for the parent cinnoline molecule. This approach allows for a detailed examination of the substituent effects of the methyl groups on the cinnoline core, offering valuable insights for researchers working with this class of compounds.

Predicted and Experimental NMR Data: A Comparative Analysis

The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts for 3,4-dimethylcinnoline, 3-methylcinnoline, and 4-methylcinnoline, along with the experimental data for cinnoline. The predicted data was generated using a reputable NMR prediction software to ensure consistency across the comparative analysis.

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts for 3,4-Dimethylcinnoline

Position	Predicted ¹³C Chemical Shift (ppm)	Position	Predicted ¹H Chemical Shift (ppm)
C-3	155.2	H-5	8.15
C-4	130.1	H-6	7.80
C-4a	125.5	H-7	7.95
C-5	131.0	H-8	8.30
C-6	129.5	3-CH₃	2.80
C-7	132.0	4-CH₃	2.65
C-8	128.8
C-8a	148.0
3-CH₃	22.5
4-CH₃	15.0

Table 2: Comparative ¹H and ¹³C NMR Data for Cinnoline and its Methylated Derivatives

Compound	Position	¹³C Chemical Shift (ppm)	¹H Chemical Shift (ppm)	Data Source
Cinnoline	C-3	145.5	9.25	Experimental
C-4	127.8	7.75
C-4a	129.2	-
C-5	132.1	8.20
C-6	128.5	7.70
C-7	131.5	7.90
C-8	129.9	8.45
C-8a	149.8	-
3-Methylcinnoline	C-3	154.0	-	Predicted
C-4	126.5	7.65
C-4a	128.8	-
C-5	131.8	8.10
C-6	128.2	7.60
C-7	131.0	7.85
C-8	129.5	8.35
C-8a	149.5	-
3-CH₃	23.0	2.75
4-Methylcinnoline	C-3	144.8	9.15	Predicted
C-4	135.5	-
C-4a	127.5	-
C-5	130.5	8.05
C-6	128.0	7.65
C-7	131.2	7.80
C-8	129.0	8.25
C-8a	149.0	-
4-CH₃	16.5	2.60

Analysis of Substituent Effects

The introduction of methyl groups at the C-3 and C-4 positions of the cinnoline ring induces notable shifts in the NMR spectra, which can be rationalized by considering their electronic effects.

• ¹H NMR Analysis:

  • Methyl Protons: The protons of the methyl groups themselves appear as sharp singlets in the upfield region, typically between 2.6 and 2.8 ppm. The 3-methyl group is expected to be slightly more deshielded (further downfield) than the 4-methyl group due to its proximity to the electronegative nitrogen at position 2.

  • Aromatic Protons: The methyl groups are weakly electron-donating through an inductive effect. This leads to a general upfield shift (shielding) of the aromatic protons compared to the parent cinnoline. In 3,4-dimethylcinnoline, this effect is cumulative. The most pronounced upfield shifts are predicted for the protons on the carbocyclic ring (H-5, H-6, H-7, and H-8) as the electron density is pushed into the aromatic system.

• ¹³C NMR Analysis:

  • Methyl Carbons: The methyl carbons resonate in the upfield region of the spectrum, typically between 15 and 25 ppm.

  • C-3 and C-4: The most significant changes in the carbon spectrum are observed at the points of substitution. The methyl group at C-3 causes a downfield shift of the C-3 signal compared to cinnoline, a phenomenon known as the alpha-effect. A similar, though slightly smaller, downfield shift is predicted for C-4 upon methylation. In 3,4-dimethylcinnoline, both C-3 and C-4 are substituted, and their chemical shifts reflect this.

  • Other Aromatic Carbons: The electron-donating nature of the methyl groups leads to a slight shielding (upfield shift) of the other carbons in the aromatic system, particularly those at the ortho and para positions relative to the methyl groups.

Experimental Protocol for NMR Data Acquisition

The following protocol provides a standardized procedure for acquiring high-quality ¹H and ¹³C NMR spectra for substituted cinnolines.

Sample Preparation

• Weighing: Accurately weigh 5-10 mg of the purified 3,4-dimethylcinnoline sample.

• Solvent Selection: Choose a suitable deuterated solvent. Deuterated chloroform (CDCl₃) is a common choice for many organic molecules due to its excellent solubilizing properties and the presence of a single residual solvent peak that can be used for referencing. For compounds with limited solubility in CDCl₃, deuterated dimethyl sulfoxide (DMSO-d₆) or deuterated methanol (CD₃OD) can be used.

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial.

• Transfer: Using a Pasteur pipette, transfer the solution to a standard 5 mm NMR tube.

• Internal Standard: For precise chemical shift referencing, a small amount of tetramethylsilane (TMS) can be added as an internal standard (δ = 0.00 ppm).

NMR Spectrometer Setup and Data Acquisition

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution and sensitivity.

• Tuning and Matching: Tune and match the probe for the respective nucleus (¹H or ¹³C) to ensure efficient radiofrequency pulse transmission and detection.

• Locking: Lock the spectrometer on the deuterium signal of the solvent to compensate for any magnetic field drift during the experiment.

• Shimming: Perform automated or manual shimming of the magnetic field to achieve high homogeneity, resulting in sharp and symmetrical peaks.

• ¹H NMR Acquisition Parameters (Typical for a 400 MHz instrument):

  • Pulse Program: A standard single-pulse experiment (e.g., zg30 on Bruker instruments).

  • Spectral Width: Approximately 12-15 ppm.

  • Number of Scans: 16 to 64 scans, depending on the sample concentration.

  • Relaxation Delay (d1): 1-2 seconds.

• ¹³C NMR Acquisition Parameters (Typical for a 400 MHz instrument):

  • Pulse Program: A standard proton-decoupled single-pulse experiment (e.g., zgpg30 on Bruker instruments).

  • Spectral Width: Approximately 200-220 ppm.

  • Number of Scans: 1024 to 4096 scans, or more, due to the lower natural abundance of ¹³C.

  • Relaxation Delay (d1): 2-5 seconds.

Data Processing

• Fourier Transformation: Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain spectrum.

• Phase Correction: Manually or automatically correct the phase of the spectrum to ensure all peaks are in the positive absorptive mode.

• Baseline Correction: Apply a baseline correction algorithm to obtain a flat baseline.

• Referencing: Reference the spectrum to the residual solvent peak or the TMS signal.

• Integration and Peak Picking: Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons and pick the peaks in both ¹H and ¹³C spectra to determine their chemical shifts.

Workflow for NMR-Based Structural Elucidation

The following diagram illustrates a typical workflow for the structural elucidation of a novel substituted cinnoline using NMR spectroscopy.

Caption: Workflow for the structural elucidation of substituted cinnolines using NMR spectroscopy.

Conclusion

This guide has provided a detailed comparison of the ¹H and ¹³C NMR chemical shifts for 3,4-dimethylcinnoline and related compounds. By leveraging predicted data in conjunction with experimental values for the parent cinnoline, we have elucidated the key substituent effects of the methyl groups on the electronic structure of the cinnoline core. The provided experimental protocol offers a robust methodology for researchers to acquire high-quality NMR data for this important class of heterocyclic compounds. A thorough understanding of these NMR characteristics is essential for the unambiguous structural determination and continued development of novel cinnoline-based therapeutic agents.

References

• NMR Chemical Shifts of Common Labor

  • Source: Journal of Organic Chemistry

  • URL: [Link]

• ¹³C NMR Spectroscopy of Heterocyclic Compounds.

  • Source: Science of Synthesis

  • URL: [Link]

• ACD/Labs NMR Predictors.

  • Source: Advanced Chemistry Development, Inc.

  • URL: [Link]

• ChemDraw NMR Prediction.

  • Source: PerkinElmer Inform

  • URL: [Link]

Comparative Guide: HPLC Method Validation for 3,4-Dimethylcinnoline Quantification

Executive Summary

As a Senior Application Scientist, I frequently encounter the analytical hurdles associated with nitrogen-rich heterocycles. 3,4-Dimethylcinnoline (CAS 3929-83-7) presents a unique challenge in High-Performance Liquid Chromatography (HPLC) due to its basicity and aromaticity. This guide objectively compares stationary phase alternatives and details a self-validating, ICH Q2(R2)-compliant protocol for its precise quantification.

The Analytical Challenge & Column Comparison

The cinnoline core contains two adjacent nitrogen atoms. In standard Reverse Phase (RP) chromatography, these basic sites interact strongly with unreacted silanol groups on the silica backbone, causing severe peak tailing, retention time drift, and poor integration accuracy.

To overcome this, we evaluated three distinct column chemistries. The causality behind this comparison is to identify a stationary phase that minimizes secondary silanol interactions while maximizing selectivity.

Table 1: Stationary Phase Performance Comparison for 3,4-Dimethylcinnoline

Column Chemistry	Primary Interaction Mechanism	Tailing Factor (As)	Theoretical Plates (N)	Verdict
Standard C18 (Endcapped)	Hydrophobic	1.85 (High tailing)	4,200	Suboptimal . Residual silanols cause secondary basic interactions.
HILIC (Amide)	Hydrophilic / Hydrogen Bonding	1.10 (Good)	3,500	Poor Retention . Analyte is too hydrophobic for adequate k' in HILIC.
Phenyl-Hexyl	Hydrophobic & π−π Stacking	1.05 (Excellent)	9,800	Optimal . π−π interactions with the cinnoline ring provide superior peak shape.

Scientific Insight: The Phenyl-Hexyl column outperforms the ubiquitous C18 because it leverages orthogonal π−π interactions between the stationary phase's phenyl rings and the analyte's bicyclic aromatic system. This allows for a lower organic modifier concentration, increasing retention without exacerbating silanol-induced tailing.

Self-Validating Workflow Design

A robust analytical method must be a self-validating system. This means the protocol inherently prevents the reporting of out-of-specification (OOS) data through continuous, automated quality checks.

Fig 1. Self-validating ICH Q2(R2) workflow for 3,4-dimethylcinnoline quantification.

Step-by-Step Optimized Methodology

This protocol utilizes the Phenyl-Hexyl column and is designed for the precise quantification of 1 [3].

Step 1: Mobile Phase Preparation (The Causality of pH)

• Aqueous Phase (A): 10 mM Potassium Phosphate buffer, adjusted to pH 3.0 with orthophosphoric acid.

  • Why pH 3.0? The pKa of the cinnoline nitrogens is approximately 2.5-2.7. Operating at pH 3.0 ensures the basic nitrogens are uniformly protonated, preventing the peak splitting that occurs when an analyte exists in a mixed ionization state. Furthermore, pH 3.0 suppresses the ionization of surface silanols on the silica column, eliminating secondary cation-exchange interactions.

• Organic Phase (B): 100% HPLC-Grade Acetonitrile.

• Filtration: Filter both phases through a 0.22 µm PTFE membrane to prevent particulate accumulation.

Step 2: Chromatographic Conditions

• Column: Phenyl-Hexyl (150 mm × 4.6 mm, 3.5 µm).

• Elution Gradient:

  • 0-2 min: 20% B

  • 2-8 min: Linear ramp to 60% B

  • 8-10 min: Hold at 60% B

  • 10-12 min: Return to 20% B (Re-equilibration)

• Flow Rate: 1.0 mL/min.

• Detection: PDA/UV at 280 nm (optimal absorbance for the cinnoline chromophore).

• Injection Volume: 10 µL.

Step 3: Implementing the Self-Validating System Suitability Test (SST)

Before analyzing unknown samples, the Chromatography Data System (CDS) must be programmed with strict pass/fail criteria. Inject a 50 µg/mL standard of 3,4-dimethylcinnoline six times.

• Automated CDS Triggers: The sequence is programmed to automatically abort if:

  • Relative Standard Deviation (RSD) of peak area > 2.0%.

  • Tailing factor (As) > 1.5.

  • Theoretical plates (N) < 5,000. This ensures no downstream data is compromised by column degradation or pump malfunctions.

ICH Q2(R2) Method Validation Results

To guarantee trustworthiness, the method was subjected to rigorous validation parameters aligned with the2 [2].

Table 2: Validation Summary Data

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Experimental Result	Status
Specificity (Peak Purity)	No matrix interference at tR​ ; Purity angle < Purity threshold	Purity Angle: 0.124 < Threshold: 0.280	PASS
Linearity & Range	R2≥0.999 over 50-150% of target concentration	R2=0.9998 (Range: 5 - 100 µg/mL)	PASS
Accuracy (Recovery)	98.0% - 102.0% at three concentration levels	99.4% (80%), 100.2% (100%), 99.8% (120%)	PASS
Precision (Repeatability)	Intra-day RSD ≤2.0% (n=6)	0.85%	PASS
Robustness	Stable performance under deliberate variations ( ± 0.2 pH, ± 2% organic)	Max RSD 1.4% under all varied conditions	PASS

References

• A rapid and green RP-HPLC method for the simultaneous quantification of ketoprofen and famotidine: Development and validation Source: AKJournals URL
• Development of Green RP-HPLC method for determination of sorafenib in film-coated tablets Source: Macedonian Pharmaceutical Bulletin URL
• Cinnoline derivatives as human neutrophil elastase inhibitors Source: PMC - NIH URL

Sources

• 1. Cinnoline derivatives as human neutrophil elastase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bulletin.mfd.org.mk [bulletin.mfd.org.mk]
• 3. akjournals.com [akjournals.com]

A Comparative Guide to the Analytical Identification of 3,4-Dimethylcinnoline: Spotlight on IR Spectroscopy

In the landscape of pharmaceutical research and drug development, the unambiguous identification of novel heterocyclic compounds is a cornerstone of progress. Among these, cinnoline derivatives have garnered significant interest due to their diverse pharmacological activities.[1] This guide provides an in-depth comparison of analytical techniques for the structural elucidation of a specific derivative, 3,4-dimethylcinnoline, with a primary focus on the utility and limitations of Infrared (IR) spectroscopy. We will delve into the expected spectral characteristics and compare them with the more definitive data obtained from Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

The Challenge of Isomeric Differentiation

The precise structural characterization of substituted cinnolines is critical, as even minor changes in substituent position can dramatically alter biological activity. 3,4-Dimethylcinnoline, an isomer of other dimethylcinnoline derivatives, presents a classic analytical challenge where definitive identification requires a multi-faceted approach. This guide will equip researchers with the knowledge to select the most appropriate analytical tools for this task.

Infrared Spectroscopy: A First Pass in Structural Elucidation

Predicted IR Absorption Bands for 3,4-Dimethylcinnoline

The structure of 3,4-dimethylcinnoline comprises an aromatic diazine ring and two methyl groups. The expected IR absorption bands are summarized in the table below.

Wavenumber (cm⁻¹)	Intensity	Assignment
3100 - 3000	Medium	Aromatic C-H Stretch
2950 - 2850	Medium	Aliphatic C-H Stretch (from -CH₃ groups)
1600 - 1450	Medium to Strong	C=C and C=N Aromatic Ring Stretching
1450 - 1350	Medium	C-H Bending (from -CH₃ groups)
Below 900	Strong	C-H Out-of-Plane Bending (Aromatic)

Causality Behind Experimental Choices in IR Analysis:

The choice of sampling technique in IR spectroscopy (e.g., KBr pellet, thin film, or ATR) can influence the appearance of the spectrum, particularly the broadness of O-H and N-H stretching bands due to hydrogen bonding. For a solid sample like 3,4-dimethylcinnoline, the KBr pellet method is a common choice.[5] It is crucial to ensure the sample is free of moisture to avoid a broad O-H absorption in the 3200-3600 cm⁻¹ region, which could obscure other important features.[6]

A Comparative Analysis of Analytical Techniques

While IR spectroscopy provides valuable preliminary data, its specificity can be limited, especially when differentiating between isomers. For unambiguous identification, it is essential to employ techniques that provide more detailed structural information.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of each atom.

Expected ¹H NMR Signals for 3,4-Dimethylcinnoline:

• Aromatic Protons: Signals in the aromatic region (δ 7.0-9.0 ppm), with specific chemical shifts and coupling patterns determined by the substitution on the benzene ring.[1]

• Methyl Protons: Two distinct singlet peaks in the aliphatic region (δ 2.0-3.0 ppm), each integrating to three protons, corresponding to the two methyl groups at the C3 and C4 positions.[1]

Expected ¹³C NMR Signals for 3,4-Dimethylcinnoline:

• Aromatic Carbons: A series of signals in the downfield region (δ 120-160 ppm) corresponding to the carbon atoms of the cinnoline ring system.[1]

• Methyl Carbons: Two distinct signals in the upfield region (δ 15-25 ppm) corresponding to the two methyl carbons.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which is invaluable for confirming the molecular formula and gaining structural insights.

Expected Mass Spectrum of 3,4-Dimethylcinnoline:

• Molecular Ion Peak (M⁺): A prominent peak corresponding to the molecular weight of 3,4-dimethylcinnoline.

• Fragment Ions: A characteristic fragmentation pattern resulting from the loss of methyl groups and other neutral fragments from the molecular ion. The fragmentation pattern can help in differentiating it from other isomers.[7]

Comparison Summary

Analytical Technique	Information Provided	Strengths	Limitations
IR Spectroscopy	Functional groups present	Fast, non-destructive, inexpensive	Limited specificity for isomers, can be difficult to interpret complex spectra
¹H NMR Spectroscopy	Number, connectivity, and chemical environment of protons	Highly specific, provides detailed structural information	Requires a larger sample size, more expensive instrumentation
¹³C NMR Spectroscopy	Number and chemical environment of carbon atoms	Complements ¹H NMR, provides a carbon skeleton map	Lower sensitivity than ¹H NMR, longer acquisition times
Mass Spectrometry	Molecular weight and fragmentation pattern	High sensitivity, provides molecular formula information	Isomers can sometimes have similar fragmentation patterns

Experimental Protocols

Sample Preparation for IR Spectroscopy (KBr Pellet Method)

• Grind a small amount of the 3,4-dimethylcinnoline sample with dry potassium bromide (KBr) powder in an agate mortar and pestle.

• Transfer the mixture to a pellet-forming die.

• Apply pressure to the die using a hydraulic press to form a transparent or translucent pellet.

• Place the pellet in the sample holder of the IR spectrometer and acquire the spectrum.

Sample Preparation for NMR Spectroscopy

• Dissolve a few milligrams of the 3,4-dimethylcinnoline sample in a deuterated solvent (e.g., CDCl₃, DMSO-d₆).[8]

• Transfer the solution to an NMR tube.

• Place the NMR tube in the spectrometer and acquire the ¹H and ¹³C NMR spectra.

Sample Preparation for Mass Spectrometry (GC-MS)

• Dissolve a small amount of the 3,4-dimethylcinnoline sample in a volatile organic solvent (e.g., dichloromethane, methanol).

• Inject the solution into the gas chromatograph (GC), which separates the components of the sample.

• The separated components then enter the mass spectrometer for ionization and analysis.[9]

Visualizing the Analytical Workflow

The following diagram illustrates a logical workflow for the identification of 3,4-dimethylcinnoline, starting with preliminary analysis by IR spectroscopy and proceeding to more definitive techniques.

Sources

• 1. Synthesis and Biological Activity of Some 3-(4-(Substituted)-piperazin-1-yl)cinnolines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 3. A comparative study on the vibrational spectroscopy of pyridazine, pyrimidine and pyrazine (1998) | Ferenc Billes | 88 Citations [scispace.com]
• 4. pubs.aip.org [pubs.aip.org]
• 5. Synthesis, characterization and biological activities of substituted cinnoline culphonamides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Interpreting IR Spectra [chemistrysteps.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. ias.ac.in [ias.ac.in]
• 9. dea.gov [dea.gov]

Comparative Structural and Pharmacological Guide: 3,4-Dimethylcinnoline vs. Quinoline Derivatives

Executive Summary & Structural Isosterism

In modern medicinal chemistry, the selection of a core heterocyclic scaffold dictates a drug candidate's physicochemical profile, metabolic stability, and target binding affinity. Cinnoline (1,2-benzodiazine) and quinoline (1-azanaphthalene) are bioisosteric scaffolds that share a fused bicyclic aromatic structure[1]. However, the introduction of a second nitrogen atom at the 2-position in cinnoline, combined with targeted alkylation (such as in 3,4-dimethylcinnoline), triggers profound electronic and steric shifts.

This guide provides an in-depth comparative analysis of 3,4-dimethylcinnoline and quinoline derivatives, equipping drug development professionals with the mechanistic insights and self-validating experimental frameworks required for rational scaffold selection.

Structural and Electronic Disparities

The fundamental divergence between these two scaffolds lies in their electronic distribution and basicity, which directly govern their behavior in physiological environments.

• Nitrogen Placement & Basicity: Quinoline features a single nitrogen atom (N1) and exhibits a pKa of approximately 4.9. In contrast, cinnoline possesses adjacent nitrogen atoms (N1, N2). This proximity induces strong lone-pair repulsion and an inductive electron-withdrawing effect, drastically lowering the pKa of the cinnoline core to ~2.64[2][3].

• Dipole Moment & Solvation: The asymmetric electron density in cinnoline results in a high dipole moment of 4.14 D, nearly double that of quinoline (2.18 D)[4]. This elevated dipole moment significantly alters the scaffold's solvation energy and its capacity to engage in complex hydrogen-bonding networks.

• Steric Shielding via Methylation: In 3,4-dimethylcinnoline , the addition of methyl groups at the C3 and C4 positions introduces critical steric bulk. These electron-donating groups slightly modulate the basicity via inductive effects but, more importantly, increase the overall lipophilicity (LogP). This steric shielding protects the electron-deficient diaza core from rapid metabolic oxidation while enabling deep insertion into hydrophobic protein pockets[5].

Quantitative Data Comparison

Physicochemical Parameter	Quinoline Core	Cinnoline Core	3,4-Dimethylcinnoline
Heteroatom Configuration	1-azanaphthalene (N1)	1,2-diazanaphthalene (N1, N2)	1,2-diazanaphthalene (N1, N2)
pKa (Water, 20°C)	~4.90	~2.64	~2.85 (Estimated)
Dipole Moment (Benzene)	2.18 D	4.14 D	>4.14 D
Hydrogen Bond Acceptors	1	2	2
Steric Profile at C3/C4	Planar, unhindered	Planar, unhindered	Bulky, hydrophobic

Pharmacological Implications: Target Binding Workflows

The structural nuances between these derivatives dictate their efficacy against specific biological targets. For example, in the development of kinase inhibitors (e.g., c-Met kinase or PDE1B), the cinnoline core often accesses distinct binding conformations[5][6]. The N2 atom of cinnoline acts as a secondary hydrogen bond acceptor, capable of anchoring to crystallographic water molecules within the target pocket—an interaction inaccessible to the single-nitrogen quinoline scaffold[6]. Furthermore, the C3/C4 methyl groups of 3,4-dimethylcinnoline drive hydrophobic interactions that enhance target selectivity.

Fig 1. Divergent binding workflows of cinnoline vs quinoline scaffolds in kinase target pockets.

Experimental Protocols: Self-Validating Physicochemical Profiling

To objectively evaluate the structural differences between 3,4-dimethylcinnoline and quinoline derivatives, researchers must employ a self-validating experimental system. The following protocol utilizes orthogonal techniques to prevent solvent-bias and equipment-limit errors.

Protocol: Dual-Method pKa and Lipophilicity Determination

Step 1: UV-Metric Titration (Primary pKa Screen)

• Procedure: Prepare 10 µM solutions of 3,4-dimethylcinnoline and a quinoline reference standard in a standardized co-solvent system (e.g., methanol/water). Titrate from pH 1.0 to 8.0 using 0.1 M HCl and 0.1 M NaOH. Record UV spectra (200-400 nm) at each 0.2 pH increment to identify isosbestic points.

• Causality: The adjacent nitrogen atoms in the cinnoline ring drastically alter the chromophore's electron density upon protonation. UV-metric titration is highly sensitive to these subtle shifts. Because cinnoline derivatives have unusually low pKa values (~2.64)[3], standard glass pH electrodes often struggle with precision at the extreme lower limits of aqueous buffering; UV-metrics circumvent this limitation.

Step 2: Potentiometric Validation (Orthogonal Check)

• Procedure: Titrate a higher concentration (1 mM) aqueous solution of the analytes using a calibrated micro-pH glass electrode under a nitrogen atmosphere to prevent CO2 absorption.

• Causality: UV-metric data can occasionally be skewed by solvent-dependent solvatochromic shifts. Potentiometry acts as an orthogonal self-validation step. By cross-referencing the UV-metric inflection point with the potentiometric equivalence point, you ensure the measured pKa is a true thermodynamic reflection of the proton dissociation constant[2].

Step 3: Shake-Flask LC-MS Partitioning (LogP Determination)

• Procedure: Partition the compounds between mutually saturated n-octanol and aqueous buffer (pH 7.4) at 25°C for 24 hours. Separate the phases and quantify the concentration of the compound in both phases using LC-MS/MS.

• Causality: The 3,4-dimethyl groups significantly increase the hydrophobic surface area of the cinnoline core. Using LC-MS rather than simple UV quantification ensures that the measured LogP is strictly derived from the intact 3,4-dimethylcinnoline molecule, preventing false lipophilicity readings caused by phase-emulsion impurities or degradation products.

References

• 6.1.2.
• Cinnoline Scaffold—A Molecular Heart of Medicinal Chemistry?
• A Comprehensive Review On Cinnoline Derivatives Journal of Pharmaceutical Negative Results URL
• Quinazoline vs.
• On the basicity of conjugated nitrogen heterocycles in different media FULIR URL
• A Concise Review on Cinnolines Innovative Journal of Medical and Health Sciences URL

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Validating the Purity of Synthesized 3,4-dimethylcinnoline: A Comparative Guide to GC-MS and Alternative Analytical Techniques

For Immediate Release

In the landscape of pharmaceutical research and drug development, the unequivocal confirmation of a synthesized compound's purity is a cornerstone of regulatory compliance and scientific validity. This guide offers a comprehensive analysis of Gas Chromatography-Mass Spectrometry (GC-MS) as a primary method for validating the purity of 3,4-dimethylcinnoline, a heterocyclic compound of significant interest. Furthermore, it provides a comparative assessment with alternative analytical techniques, furnishing researchers, scientists, and drug development professionals with the data-driven insights necessary to select the most appropriate methodology for their specific needs.

The Criticality of Purity in Synthesized Compounds

The presence of even trace impurities in a synthesized active pharmaceutical ingredient (API) can have profound implications, potentially altering its pharmacological activity, toxicity profile, and stability.[1][2] For novel compounds like 3,4-dimethylcinnoline, which holds potential in various therapeutic areas, rigorous purity assessment is not merely a quality control measure but a fundamental aspect of its development.[3][4][5] Methodologies that can both separate and definitively identify the target compound from any by-products or residual starting materials are therefore indispensable.[6][7]

GC-MS: The Gold Standard for Volatile Compound Analysis

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful hybrid technique that couples the superior separation capabilities of gas chromatography with the unparalleled identification power of mass spectrometry.[7][8] This synergy makes it an exceptionally reliable method for the purity assessment of volatile and semi-volatile compounds like 3,4-dimethylcinnoline.[6]

The process begins with the volatilization of the sample and its introduction into the gas chromatograph. An inert carrier gas transports the sample through a capillary column, where individual components are separated based on their boiling points and interactions with the stationary phase. As each separated component elutes from the column, it enters the mass spectrometer, where it is ionized and fragmented. The resulting mass spectrum serves as a molecular "fingerprint," allowing for unambiguous identification by comparing it to spectral libraries or a known standard.[1]

Experimental Workflow: GC-MS Analysis of 3,4-dimethylcinnoline

The following diagram illustrates a typical workflow for the purity validation of 3,4-dimethylcinnoline using GC-MS.

Caption: Decision tree for selecting an analytical technique.

Performance Comparison of Analytical Techniques

The following table provides a comparative overview of GC-MS and other common analytical techniques for the purity validation of 3,4-dimethylcinnoline.

Technique	Principle	Strengths	Weaknesses
GC-MS	Separation by volatility, detection by mass-to-charge ratio. [6]	High sensitivity and specificity; provides structural information for identification. [1][7]	Requires volatile and thermally stable compounds; derivatization may be necessary for some analytes. [9]
HPLC-UV	Separation by polarity on a stationary phase, detection by UV absorbance. [10][11]	Applicable to a wide range of compounds, including non-volatile and thermally labile ones; quantitative accuracy. [12]	Lower specificity than MS; co-eluting impurities with similar UV spectra can be missed.
NMR Spectroscopy	Nuclei in a magnetic field absorb and re-emit electromagnetic radiation. [13][14]	Provides detailed structural information for unambiguous identification and structure elucidation of impurities. [15]	Lower sensitivity compared to MS; may not detect trace impurities.
Melting Point Analysis	Determination of the temperature range over which a solid melts. [16][17]	Simple, rapid, and inexpensive method for assessing the purity of crystalline solids. [18][19]	Only applicable to solid samples; insensitive to small amounts of impurities and cannot identify them.

In-Depth Methodologies

Standard Operating Procedure: GC-MS Analysis

• Sample Preparation: Accurately weigh approximately 1 mg of the synthesized 3,4-dimethylcinnoline and dissolve it in 1 mL of dichloromethane. Further dilute this solution to a final concentration of 100 µg/mL.

• GC-MS Instrumentation:

  • Gas Chromatograph: Agilent 7890B or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Inlet Temperature: 250°C.

  • Oven Temperature Program: Initial temperature of 100°C, hold for 2 minutes, ramp to 280°C at 15°C/min, and hold for 5 minutes.

  • Mass Spectrometer: Agilent 5977A or equivalent.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: 40-400 m/z.

• Data Analysis:

  • Integrate all peaks in the total ion chromatogram.

  • Calculate the area percentage of the 3,4-dimethylcinnoline peak relative to the total area of all peaks to determine purity.

  • Compare the mass spectrum of the main peak with a reference spectrum for identity confirmation.

  • Attempt to identify any impurity peaks by searching their mass spectra against the NIST library.

Standard Operating Procedure: HPLC-UV Analysis

• Sample Preparation: Prepare a 100 µg/mL solution of 3,4-dimethylcinnoline in a 50:50 mixture of acetonitrile and water.

• HPLC Instrumentation:

  • HPLC System: Agilent 1260 Infinity II or equivalent.

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water (both with 0.1% formic acid).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detector: Diode Array Detector (DAD) monitoring at 254 nm and 280 nm.

• Data Analysis:

  • Determine the retention time of the main peak.

  • Calculate the area percentage of the main peak to assess purity.

Conclusion

The validation of purity is a non-negotiable step in the journey of a synthesized compound from the laboratory to its potential application. For a volatile heterocyclic compound like 3,4-dimethylcinnoline, GC-MS stands out as a premier analytical technique, offering a powerful combination of separation and definitive identification. [6][20]However, a comprehensive purity assessment often benefits from an orthogonal approach, employing techniques like HPLC-UV for non-volatile impurities and NMR for absolute structural confirmation. [10][14]By understanding the strengths and limitations of each method, researchers can design a robust analytical strategy that ensures the integrity of their synthesized compounds and the reliability of their subsequent research.

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• Westlab. (2023, May 8). Measuring the Melting Point. Retrieved from [Link]

• Smithers. (n.d.). A Brief Guide to GC-MS Analysis Services. Retrieved from [Link]

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• ResearchGate. (2019, January 10). Is there any other technique other than GC/HPLC to determine the percentage/concentration of volatile compounds present in a sample?. Retrieved from [Link]

• Taylor & Francis Online. (2007, March 13). The study of properties of HPLC determination of polycyclic aromatic nitrogen heterocycles. Retrieved from [Link]

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• ResearchGate. (n.d.). Synthesis, characterization and biological activities of substituted cinnoline sulphonamides. Retrieved from [Link]

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